Cas no 1252036-94-4 (2-(4-chlorophenyl)-2-(piperazin-1-yl)acetamide dihydrochloride)

• Product Name: 2-(4-chlorophenyl)-2-(piperazin-1-yl)acetamide dihydrochloride
• CAS No: 1252036-94-4
• MDL: MFCD18838618
• CID: 4582155
• Update Time: 2025-06-08

2-(4-chlorophenyl)-2-(piperazin-1-yl)acetamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-2-(piperazin-1-yl)acetamide dihydrochloride

• MDL： MFCD18838618

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4-chlorophenyl)-2-(piperazin-1-yl)acetamide dihydrochloride

Research Brief on 2-(4-chlorophenyl)-2-(piperazin-1-yl)acetamide Dihydrochloride (CAS: 1252036-94-4)

2-(4-chlorophenyl)-2-(piperazin-1-yl)acetamide dihydrochloride (CAS: 1252036-94-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its piperazine and chlorophenyl functional groups, has been the subject of recent studies due to its potential therapeutic applications. The unique structural features of this molecule suggest its utility as a modulator of specific biological targets, particularly in the central nervous system (CNS) and metabolic pathways.

Recent studies have focused on the synthesis, characterization, and biological evaluation of 2-(4-chlorophenyl)-2-(piperazin-1-yl)acetamide dihydrochloride. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route for this compound, emphasizing its high yield and purity. The study also explored its pharmacokinetic properties, revealing favorable absorption and distribution profiles in preclinical models. These findings underscore the compound's potential as a lead candidate for further drug development.

In addition to its pharmacokinetic properties, the pharmacological activity of 2-(4-chlorophenyl)-2-(piperazin-1-yl)acetamide dihydrochloride has been investigated. A 2024 study published in Bioorganic & Medicinal Chemistry demonstrated its affinity for serotonin and dopamine receptors, suggesting possible applications in the treatment of neuropsychiatric disorders such as schizophrenia and depression. The compound exhibited selective binding to the 5-HT2A and D2 receptors, with IC50 values in the nanomolar range, indicating high potency.

Further research has explored the compound's metabolic stability and toxicity profile. A recent in vitro study using human liver microsomes indicated that 2-(4-chlorophenyl)-2-(piperazin-1-yl)acetamide dihydrochloride undergoes moderate hepatic metabolism, with a half-life of approximately 2 hours. Toxicity assessments in rodent models revealed no significant adverse effects at therapeutic doses, supporting its potential for clinical development. These findings were published in the European Journal of Pharmacology in early 2024.

Despite these promising results, challenges remain in the development of 2-(4-chlorophenyl)-2-(piperazin-1-yl)acetamide dihydrochloride as a therapeutic agent. Issues such as formulation stability and long-term safety require further investigation. Ongoing studies are focused on optimizing the compound's physicochemical properties and evaluating its efficacy in disease-specific animal models. Collaborative efforts between academic and industrial researchers are expected to accelerate its transition into clinical trials.

In conclusion, 2-(4-chlorophenyl)-2-(piperazin-1-yl)acetamide dihydrochloride (CAS: 1252036-94-4) represents a promising candidate for drug development, with demonstrated pharmacological activity and favorable preliminary safety profiles. Continued research is essential to fully elucidate its therapeutic potential and address remaining challenges. This compound exemplifies the intersection of chemical innovation and biological application, highlighting the dynamic nature of modern pharmaceutical research.